Cas no 1239700-55-0 (2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1239700-55-0
• MF: C₁₄H₁₈BFO₂
• MW: 248.100927829742
• CID: 2209481
• PubChem ID: 329766364
• Update Time: 2024-11-02

2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1239700-55-0
• 1-(3-Fluorophenyl)vinylboronic acid pinacol ester, 97%
• SY332380
• CS-0437056
• 1-(3-Fluorophenyl)vinylboronic acid pinacol ester
• 2-(1-(3-Fluorophenyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AT19918

• MDL： MFCD18383357
• Inchi： 1S/C14H18BFO2/c1-10(11-7-6-8-12(16)9-11)15-17-13(2,3)14(4,5)18-15/h6-9H,1H2,2-5H3
• InChI Key： JHYKXYAWAWZTCM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(B1OC(C)(C)C(C)(C)O1)=C

Computed Properties

• Exact Mass: 248.13800
• Monoisotopic Mass: 248.1383881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.041 g/mL at 25 °C
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: n20/D 1.499
• PSA: 18.46000
• LogP: 3.47030

2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C